Cas no 1805122-15-9 (Methyl 3-amino-2-cyanopyridine-5-acetate)

• Product Name: Methyl 3-amino-2-cyanopyridine-5-acetate
• CAS No: 1805122-15-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4803495
• Update Time: 2025-07-18

Methyl 3-amino-2-cyanopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-cyanopyridine-5-acetate

• Inchi： 1S/C9H9N3O2/c1-14-9(13)3-6-2-7(11)8(4-10)12-5-6/h2,5H,3,11H2,1H3
• InChI Key： LQBVOGSDNQCWOF-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=NC(C#N)=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Methyl 3-amino-2-cyanopyridine-5-acetate

Comprehensive Overview of Methyl 3-amino-2-cyanopyridine-5-acetate (CAS No. 1805122-15-9)

Methyl 3-amino-2-cyanopyridine-5-acetate (CAS No. 1805122-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an amino group, a cyano group, and an ester moiety, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Methyl 3-amino-2-cyanopyridine-5-acetate has surged due to advancements in targeted drug delivery and precision agriculture. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on personalized medicine and sustainable crop protection. The compound’s CAS number (1805122-15-9) is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, Methyl 3-amino-2-cyanopyridine-5-acetate exemplifies the importance of heterocyclic chemistry. Its cyano and ester groups offer multiple sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for optimizing drug bioavailability and environmental stability, two hot topics in modern pharmaceutical formulation and agrochemical design.

The compound’s applications extend to material science, where its aromatic and electron-withdrawing properties are explored for organic electronics and catalysis. With the rise of green chemistry initiatives, researchers are also investigating eco-friendly synthesis routes for Methyl 3-amino-2-cyanopyridine-5-acetate, addressing concerns about waste reduction and energy efficiency.

Quality control and analytical validation are paramount for CAS No. 1805122-15-9, given its use in high-stakes industries. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. These protocols align with regulatory standards such as ICH guidelines and GMP compliance, which are top priorities for manufacturers and end-users alike.

In summary, Methyl 3-amino-2-cyanopyridine-5-acetate represents a nexus of innovation across multiple disciplines. Its structural features and functional versatility make it indispensable for addressing contemporary challenges in healthcare, agriculture, and sustainable technology. As research progresses, this compound is poised to play an even greater role in shaping the future of bioactive molecules and advanced materials.